Cas no 184845-66-7 (9H-Carbazole, 9-(3-chloropropyl)-3-nitro-)

• Product Name: 9H-Carbazole, 9-(3-chloropropyl)-3-nitro-
• CAS No: 184845-66-7
• MF: C₁₅H₁₃ClN₂O₂
• MW: 288.728922605515
• CID: 3825724
• PubChem ID: 18782772
• Update Time: 2025-05-24

9H-Carbazole, 9-(3-chloropropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-(3-chloropropyl)-3-nitro-
• 9-(3-Chloropropyl)-3-nitro-9H-carbazole
• 9-(3-chloropropyl)-3-nitrocarbazole
• 3-Chloro-1-(3-nitro-9H-carbazol-9-yl)propane
• SCHEMBL8179196
• MFCD32854436
• 184845-66-7
• BS-44724
• CJLTVLFIGMLQIZ-UHFFFAOYSA-N
• D80803
• CS-0160457

• Inchi： 1S/C15H13ClN2O2/c16-8-3-9-17-14-5-2-1-4-12(14)13-10-11(18(19)20)6-7-15(13)17/h1-2,4-7,10H,3,8-9H2
• InChI Key： CJLTVLFIGMLQIZ-UHFFFAOYSA-N
• SMILES： ClCCCN1C2C=CC=CC=2C2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.0665554g/mol
• Monoisotopic Mass: 288.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9H-Carbazole, 9-(3-chloropropyl)-3-nitro-

Introduction to 9H-Carbazole, 9-(3-chloropropyl)-3-nitro- (CAS No. 184845-66-7) and Its Emerging Applications in Chemical Biology

9H-Carbazole, 9-(3-chloropropyl)-3-nitro-, identified by the Chemical Abstracts Service Number (CAS No.) 184845-66-7, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric properties. This compound belongs to the carbazole family, a class of nitrogen-containing aromatic organic compounds known for their broad spectrum of biological activities. The presence of both a nitro group and a chloropropyl substituent in its molecular framework endows it with distinct chemical reactivity and potential therapeutic applications.

The nitro group at the 3-position of the carbazole core plays a pivotal role in modulating the electronic properties of the molecule, making it an attractive scaffold for designing bioactive agents. Nitroaromatic compounds have been extensively studied for their antimicrobial, antitumor, and anti-inflammatory effects. In contrast, the 3-chloropropyl side chain introduces lipophilicity and potential for further functionalization, enhancing its solubility and bioavailability. This dual functionalization makes 9H-Carbazole, 9-(3-chloropropyl)-3-nitro- a promising candidate for drug discovery efforts targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of carbazole derivatives in developing novel therapeutic agents. Studies have demonstrated that carbazole-based compounds exhibit inhibitory activity against multiple enzymes and receptors involved in pathogenic processes. For instance, derivatives of carbazole have shown promise in inhibiting tyrosine kinases, which are key players in cancer cell proliferation and metastasis. The structural features of 9H-Carbazole, 9-(3-chloropropyl)-3-nitro-, particularly the nitro and chloropropyl substituents, contribute to its ability to interact with biological targets with high specificity.

The synthesis of 9H-Carbazole, 9-(3-chloropropyl)-3-nitro- involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining its structural complexity. The introduction of the nitro group typically follows a classical nitration reaction on the carbazole precursor, followed by nucleophilic substitution to introduce the chloropropyl moiety. This synthetic route underscores the compound's feasibility for large-scale production and further derivatization, which is crucial for preclinical and clinical development.

In vitro studies have begun to unravel the pharmacological profile of 9H-Carbazole, 9-(3-chloropropyl)-3-nitro-. Initial research suggests that this compound exhibits potent activity against certain cancer cell lines by disrupting critical signaling pathways. The nitro group's redox-active nature allows it to participate in redox-sensitive mechanisms, potentially making it effective against hypoxic tumor microenvironments—a common challenge in cancer therapy. Additionally, the chloropropyl group may enhance cellular uptake through interactions with lipophilic membranes, improving drug delivery efficiency.

The growing interest in 9H-Carbazole, 9-(3-chloropropyl)-3-nitro- is also driven by its potential as an intermediate in more complex drug candidates. By serving as a building block for larger molecules, this compound can be incorporated into novel scaffolds designed to overcome resistance mechanisms or enhance target engagement. The flexibility provided by its nitro and chloropropyl substituents allows chemists to fine-tune its properties for specific applications, such as improving metabolic stability or binding affinity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of 9H-Carbazole, 9-(3-chloropropyl)-3-nitro- with biological targets. These studies have revealed promising binding affinities with enzymes like cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in inflammatory diseases such as rheumatoid arthritis and asthma. Such findings support further exploration of this compound as a lead molecule for developing anti-inflammatory therapeutics.

The agrochemical sector has also shown interest in carbazole derivatives due to their potential as pesticides or plant growth regulators. While not yet widely explored for 9H-Carbazole, 9-(3-chloropropyl)-3-nitro-, its structural features suggest it could interfere with essential metabolic pathways in pests or modulate plant hormone activity. This dual applicability underscores the versatility of this class of compounds beyond pharmaceuticals.

Future directions for research on 9H-Carbazole, 9-(3-chloropropyl)-3-nitro- include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form inclusion complexes with cyclodextrins or encapsulate within liposomes could enhance its bioavailability and targeted delivery to disease sites. Additionally, its photochemical properties might be leveraged in photodynamic therapy or photocatalytic processes.

The environmental impact of using 9H-Carbazole, 9-(3-chloropropyl)-3-nitro- as a building block must also be considered during development. Sustainable synthetic methodologies should be prioritized to minimize waste generation and energy consumption. Green chemistry principles can guide these efforts by promoting catalytic reactions under mild conditions or using renewable feedstocks.

In conclusion,9H-Carbazole, 9-(3-chloropropyl)-3-nitro- (CAS No.184845-66-7) represents a structurally intriguing compound with significant potential across multiple domains of chemical biology and medicine.The nitro group at the 3-position provides redox reactivity whilethe chloropropyl side chain enhances lipophilicity.Synthetic accessibility,,andmake this derivative an exciting subject for further investigation.
As research progresses,184845-66-7--named derivative may unlock new therapeutic strategies or contribute valuable insights into disease mechanisms.
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